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Compound of Interest

Compound Name: 4-Methyl-5-nonanone

Cat. No.: B104976 Get Quote

This technical guide provides an in-depth overview of 4-Methyl-5-nonanone, a branched

ketone of interest in chemical ecology. The guide is intended for researchers, scientists, and

professionals in drug development, offering a centralized resource on its commercial sourcing,

synthesis, and analytical characterization. While its primary established role is in insect

communication, this document collates the available technical information to support broader

scientific inquiry.

Commercial Suppliers and Availability
4-Methyl-5-nonanone is available from a range of commercial chemical suppliers, catering

primarily to the research and specialty chemicals markets. The compound, identified by CAS

Number 35900-26-6, is offered in various purities and quantities. Below is a summary of

representative suppliers and their offerings. It is important to note that availability, purity, and

lead times are subject to change, and direct inquiry with the suppliers is recommended for the

most current information.
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Supplier Purity
Available
Quantities

Typical Lead
Time

Notes

Santa Cruz

Biotechnology

For Research

Use Only
Inquire Inquire

Product for

proteomics

research[1].

Benchchem
For Research

Use Only
Inquire Inquire -

AARA BIOTECH Inquire Inquire Inquire

Listed under

pheromone

chemicals[2].

Bedoukian

Research, Inc.
High Purity Inquire Inquire

Specializes in

high-impact

aroma

molecules[3].

Endeavour

Specialty

Chemicals Ltd.

High Purity
Small to medium

scale
Inquire

Expertise in high-

impact aroma

chemicals[3].

Robinson

Brothers
Inquire Inquire Inquire

Also offers a 9:1

mix with 4-

Methyl-5-

nonanol[4].

Toronto

Research

Chemicals

Inquire 5g 5-6 Weeks -

ChemicalBook ≥ 98.0% Inquire Inquire
Lists multiple

suppliers.

A B Enterprises

(IndiaMART)
98.0% Per kg

In Stock (as of

search date)

Price listed as

approximately

₹20,000 -

₹28,000 per kg.

Sigma-Aldrich 90% Inquire Inquire -
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Experimental Protocols
Synthesis of 4-Methyl-5-nonanone
The synthesis of 4-Methyl-5-nonanone can be achieved through various organic chemistry

routes. A common method involves the nucleophilic substitution reaction of an organometallic

reagent with a carboxylic anhydride, followed by hydrolysis. The following protocol is adapted

from published patent literature.

Reaction Scheme:

Step 1: Grignard Reagent Formation

Step 2: Nucleophilic Substitution Step 3: Hydrolysis

1-Chlorobutane

n-Butylmagnesium
chloride

  + Mg, THF

Mg

THF

Intermediate
complex

  + 2-Methylpentanoic
anhydride

2-Methylpentanoic
anhydride

4-Methyl-5-nonanone
  + H₂O

H2O

Click to download full resolution via product page

Caption: Synthesis of 4-Methyl-5-nonanone via Grignard Reaction.

Materials:

Magnesium turnings

Tetrahydrofuran (THF), anhydrous
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1-Chlorobutane

2-Methylpentanoic anhydride

Hydrochloric acid (e.g., 1 M aqueous solution)

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Grignard Reagent Preparation: To a flame-dried, three-necked flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings. Add a small

volume of anhydrous THF. Add a few drops of 1-chlorobutane to initiate the reaction. Once

the reaction begins (as evidenced by bubbling and heat generation), add the remaining 1-

chlorobutane dissolved in anhydrous THF dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature until the

magnesium is consumed.

Nucleophilic Addition: Cool the freshly prepared Grignard reagent in an ice bath. Add 2-

methylpentanoic anhydride dropwise to the stirred solution. The reaction is exothermic and

the temperature should be maintained below 20°C. After the addition is complete, allow the

reaction mixture to warm to room temperature and stir for several hours.

Hydrolysis (Work-up): Carefully quench the reaction by the slow, dropwise addition of 1 M

hydrochloric acid while cooling the flask in an ice bath. Continue adding the acid until the

aqueous layer is acidic.

Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic

layer, and extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic

layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure.

Purification: The crude product can be purified by vacuum distillation to yield 4-Methyl-5-
nonanone.

Analytical Methods
The identity and purity of 4-Methyl-5-nonanone are typically confirmed using standard

analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile

compounds. The following is a general protocol that can be adapted for the analysis of 4-
Methyl-5-nonanone.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Capillary column suitable for the analysis of ketones (e.g., a mid-polar phase like DB-5ms).

GC Conditions (suggested starting parameters):

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes

Ramp: 10°C/min to 250°C

Hold at 250°C for 5 minutes

Injection Volume: 1 µL (split or splitless, depending on concentration)

MS Conditions:
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Ion Source Temperature: 230°C

Electron Energy: 70 eV

Mass Range: m/z 40-300

Expected Results: The mass spectrum of 4-Methyl-5-nonanone is characterized by a

molecular ion peak (M+) at m/z 156 and a pattern of fragmentation that is consistent with its

structure. The NIST Chemistry WebBook provides a reference mass spectrum for this

compound.

Sample

GC Inlet
(Vaporization)

GC Column
(Separation)

MS Ion Source
(Ionization)

Mass Analyzer
(m/z Separation)

Detector

Data System
(Spectrum Generation)
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Caption: General workflow for GC-MS analysis.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. For 4-Methyl-5-nonanone, both ¹H and ¹³C NMR would be used for structural

confirmation.

¹H NMR: The proton NMR spectrum will show distinct signals for the different types of

protons in the molecule, with chemical shifts and coupling patterns characteristic of the alkyl

chains and the proton alpha to the carbonyl group.

¹³C NMR: The carbon NMR spectrum will display signals for each unique carbon atom,

including a characteristic downfield signal for the carbonyl carbon. PubChem contains

spectral information, including ¹³C NMR data for 4-Methyl-5-nonanone.

Biological Activity and Signaling Pathways
The primary and well-documented biological role of 4-Methyl-5-nonanone is as a component

of the male-produced aggregation pheromone of the red palm weevil (Rhynchophorus

ferrugineus) and the West Indian sugarcane borer (Metamasius hemipterus). In these insect

species, it acts as a semiochemical, mediating communication and attracting conspecifics to a

location for mating and feeding.

Signaling in Insects:

In the context of insect olfaction, pheromone molecules like 4-Methyl-5-nonanone are

detected by specialized olfactory receptor neurons (ORNs) housed in sensilla on the antennae.

The binding of the pheromone to a specific odorant receptor (OR) on the surface of the ORN

initiates a signal transduction cascade. This ultimately leads to the generation of an action

potential that is transmitted to the antennal lobe of the insect's brain, where the information is

processed, leading to a behavioral response (attraction).

4-Methyl-5-nonanone Odorant Receptor
(on ORN)

Binds
Signal

Transduction
Cascade

Activates Action Potential
Generation

Insect Brain
(Antennal Lobe)

Transmits to
Behavioral
Response
(Attraction)

Processes signal
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Caption: Simplified insect olfactory signaling pathway.

Relevance to Drug Development Professionals:

As of the current body of scientific literature, there is a notable absence of published research

on the biological activity of 4-Methyl-5-nonanone in vertebrate systems, including any effects

on mammalian cells, specific receptor interactions, or potential therapeutic applications.

Searches for in vitro studies, pharmacological data, or toxicological assessments in vertebrates

have not yielded specific results for this compound. Therefore, for researchers and

professionals in drug development, 4-Methyl-5-nonanone currently stands as a molecule with

a well-defined role in chemical ecology but without a known direct application or biological

pathway in human or other mammalian systems. Its value to this audience may lie in its

properties as a well-characterized small molecule for synthetic methodology development or as

a negative control in certain biological assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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